1-Bromo-2-ethoxyhexane

• CAS No.: 73694-79-8
• Molecular Formula: C8H17BrO
• Molecular Weight: 209.12 g/mol
• IUPAC Name: 1-bromo-2-ethoxyhexane
• InChI: InChI=1S/C8H17BrO/c1-3-5-6-8(7-9)10-4-2/h8H,3-7H2,1-2H3
• InChI Key: KOEFIHVWBUUZES-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CBr)OCC

Description

1-Bromo-2-ethoxyhexane is a useful research compound. Its molecular formula is C8H17BrO and its molecular weight is 209.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 1.68 moles of n-butylmagnesium bromide, as a 1.7 M solution in ether, is added dropwise a solution of 300 g. of 1,2-dibromo-2-ethoxyethane in 750 ml. of ether during a period of 2 hours at -15° C. The resulting mixture is stirred for one hour while warming to 20° C., then cooled to 0° C., and treated while stirring with 500 ml. of water, followed by 100 ml. of 4N hydrochloric acid. The organic layer is washed with brine, dried over magnesium sulfate and concentrated. The residue is distilled to provide a colorless liquid, b.p. 83°-84° C., 18 mm.